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Compound of Interest

Compound Name: Tomatine hydrochloride

Cat. No.: B1683200

For researchers and professionals in drug development, understanding the consistency and
mechanisms of a potential therapeutic agent is paramount. Tomatine hydrochloride, a
glycoalkaloid found in tomatoes, has demonstrated pro-apoptotic effects in various cancer cell
lines. This guide provides a comparative analysis of the reproducibility of tomatine
hydrochloride-induced apoptosis, supported by experimental data and detailed protocols, to
aid in the evaluation of its therapeutic potential.

Comparative Efficacy of Tomatine Hydrochloride

The apoptotic-inducing potential of tomatine hydrochloride has been evaluated across
multiple human cancer cell lines. The half-maximal inhibitory concentration (IC50) and the
percentage of apoptotic cells are key indicators of its efficacy. Data from several studies are
summarized below to provide a comparative overview.
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Comparison with Other Apoptosis-Inducing Agents

Tomatine hydrochloride's apoptotic effects have been compared to established
chemotherapeutic drugs like Paclitaxel and Doxorubicin.
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Signaling Pathways in Tomatine-Induced Apoptosis

Tomatine hydrochloride induces apoptosis through multiple signaling pathways, which can

vary depending on the cell type. The primary mechanisms involve both intrinsic and extrinsic
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pathways, as well as the modulation of key regulatory proteins.

Intrinsic (Mitochondrial) Pathway

In many cancer cell lines, tomatine triggers the intrinsic apoptosis pathway. This is
characterized by the depolarization of the mitochondrial membrane, leading to the release of
cytochrome c into the cytoplasm. This, in turn, activates a cascade of caspases, including
caspase-9 and the executioner caspase-3.[5][8] Studies have shown that a-tomatine can also
lead to the release of Apoptosis-Inducing Factor (AIF) from the mitochondria, which
translocates to the nucleus and induces apoptosis in a caspase-independent manner.[7][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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